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Compound of Interest

Compound Name: Benzo(e)pyrene-d12

Cat. No.: B167089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzo(e)pyrene-d12, a deuterated

polycyclic aromatic hydrocarbon (PAH). It covers its fundamental molecular properties, its

primary application as an internal standard in quantitative analysis, a detailed experimental

protocol for its use, and the key biological signaling pathway influenced by its non-deuterated

counterpart, Benzo(e)pyrene.

Core Molecular Data
Benzo(e)pyrene-d12 is a stable isotope-labeled form of Benzo(e)pyrene, a five-ring polycyclic

aromatic hydrocarbon. The replacement of hydrogen atoms with deuterium atoms results in a

higher molecular weight, which allows it to be distinguished from the native compound in mass

spectrometry-based analyses. This property makes it an ideal internal standard for accurate

quantification in complex matrices.

Molecular Properties
The key molecular properties of Benzo(e)pyrene-d12 and its corresponding non-deuterated

analog are summarized below for direct comparison.
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Property Benzo(e)pyrene-d12 Benzo(e)pyrene

Chemical Formula C₂₀D₁₂ C₂₀H₁₂[1]

Molecular Weight ~264.38 g/mol [2][3] ~252.31 g/mol [1]

CAS Number 205440-82-0 192-97-2

Appearance
Colorless crystals or white

crystalline solid

Colorless crystals or white

crystalline solid

Isotopic Purity Typically ≥98 atom % D Not Applicable

Application in Quantitative Analysis
The primary utility of Benzo(e)pyrene-d12 in research and drug development is its role as an

internal standard in isotope dilution mass spectrometry (IDMS). This analytical technique is the

gold standard for high-accuracy quantification of trace-level compounds in complex samples

such as environmental matrices, foodstuffs, and biological tissues.

When added to a sample at a known concentration prior to extraction and analysis,

Benzo(e)pyrene-d12 experiences the same sample preparation losses and ionization

suppression or enhancement effects as the native Benzo(e)pyrene. By measuring the ratio of

the native analyte to the deuterated internal standard, a highly accurate and precise

quantification can be achieved, correcting for variations in the analytical process.

Logical Workflow for Isotope Dilution Analysis
The following diagram illustrates the logical workflow for using a deuterated internal standard

like Benzo(e)pyrene-d12 in a quantitative analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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